Cas no 897619-23-7 (N-(2-{4-(4-methoxyphenyl)piperazin-1-ylsulfonyl}ethyl)-3,5-dimethylbenzamide)

• Product Name: N-(2-{4-(4-methoxyphenyl)piperazin-1-ylsulfonyl}ethyl)-3,5-dimethylbenzamide
• CAS No: 897619-23-7
• MF: C₂₂H₂₉N₃O₄S
• MW: 431.548364400864
• CID: 6065638
• PubChem ID: 18565449
• Update Time: 2025-05-20

N-(2-{4-(4-methoxyphenyl)piperazin-1-ylsulfonyl}ethyl)-3,5-dimethylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-(2-{4-(4-methoxyphenyl)piperazin-1-ylsulfonyl}ethyl)-3,5-dimethylbenzamide
• N-[2-[4-(4-methoxyphenyl)piperazin-1-yl]sulfonylethyl]-3,5-dimethylbenzamide
• AKOS024625126
• N-(2-((4-(4-methoxyphenyl)piperazin-1-yl)sulfonyl)ethyl)-3,5-dimethylbenzamide
• 897619-23-7
• N-(2-{[4-(4-methoxyphenyl)piperazin-1-yl]sulfonyl}ethyl)-3,5-dimethylbenzamide
• F2068-0411

• Inchi： 1S/C22H29N3O4S/c1-17-14-18(2)16-19(15-17)22(26)23-8-13-30(27,28)25-11-9-24(10-12-25)20-4-6-21(29-3)7-5-20/h4-7,14-16H,8-13H2,1-3H3,(H,23,26)
• InChI Key： SHJXXQFXYGBUOM-UHFFFAOYSA-N
• SMILES： C(NCCS(N1CCN(C2=CC=C(OC)C=C2)CC1)(=O)=O)(=O)C1=CC(C)=CC(C)=C1

Computed Properties

• Exact Mass: 431.18787759g/mol
• Monoisotopic Mass: 431.18787759g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 640
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 87.3Ų

Additional information on N-(2-{4-(4-methoxyphenyl)piperazin-1-ylsulfonyl}ethyl)-3,5-dimethylbenzamide

Introduction to N-(2-{4-(4-methoxyphenyl)piperazin-1-ylsulfonyl}ethyl)-3,5-dimethylbenzamide and Its Significance in Modern Chemical Biology

N-(2-{4-(4-methoxyphenyl)piperazin-1-ylsulfonyl}ethyl)-3,5-dimethylbenzamide, a compound with the CAS number 897619-23-7, represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense interest among researchers. The structural complexity and unique functional groups of this molecule contribute to its potential as a lead compound in the development of novel therapeutic agents.

The molecular structure of N-(2-{4-(4-methoxyphenyl)piperazin-1-ylsulfonyl}ethyl)-3,5-dimethylbenzamide is characterized by several key features. The presence of a piperazine ring substituted with a methoxyphenyl group and a sulfonyl group attached to an ethyl chain creates a multifunctional scaffold. This architecture is particularly noteworthy because it combines elements known to interact favorably with biological targets. Specifically, the piperazine moiety is frequently found in pharmacologically active compounds due to its ability to modulate neurotransmitter systems.

One of the most compelling aspects of this compound is its potential role in targeting central nervous system (CNS) disorders. The 4-methoxyphenyl group, which is part of the piperazine ring, has been extensively studied for its ability to influence serotonin and dopamine pathways. These pathways are implicated in a variety of neurological conditions, including depression, anxiety, and schizophrenia. By modulating these systems, N-(2-{4-(4-methoxyphenyl)piperazin-1-ylsulfonyl}ethyl)-3,5-dimethylbenzamide may offer a novel approach to treating these debilitating conditions.

Recent research has highlighted the importance of sulfonamide derivatives in drug discovery. The sulfonyl group in this compound not only contributes to its structural complexity but also enhances its binding affinity to biological targets. Sulfonamides are known for their broad spectrum of biological activities, ranging from antimicrobial properties to anti-inflammatory effects. The incorporation of this group into the molecular framework of N-(2-{4-(4-methoxyphenyl)piperazin-1-ylsulfonyl}ethyl)-3,5-dimethylbenzamide suggests that it may exhibit similar therapeutic benefits.

The 3,5-dimethylbenzamide moiety further enriches the pharmacological profile of this compound. Dimethylbenzamide derivatives have been reported to possess significant biological activity in various disease models. Their ability to interact with specific enzymes and receptors makes them valuable candidates for drug development. In particular, studies have shown that dimethylbenzamides can modulate pain perception and inflammation, making them relevant for treating chronic pain conditions and inflammatory diseases.

Current research efforts are focused on understanding the mechanisms of action of N-(2-{4-(4-methoxyphenyl)piperazin-1-ylsulfonyl}ethyl)-3,5-dimethylbenzamide at the molecular level. Advanced spectroscopic techniques and computational methods are being employed to elucidate how this compound interacts with its target proteins. These studies aim to provide insights into its pharmacological effects and identify potential modifications that could enhance its therapeutic efficacy.

In addition to its potential as a standalone therapeutic agent, N-(2-{4-(4-methoxyphenyl)piperazin-1-ylsulfonyl}ethyl)-3,5-dimethylbenzamide may serve as a valuable scaffold for structure-based drug design. By leveraging computational modeling and high-throughput screening techniques, researchers can explore derivatives of this compound that exhibit improved pharmacokinetic properties or enhanced target specificity. This approach holds promise for accelerating the discovery of novel drugs with minimal side effects.

The synthesis of N-(2-{4-(4-methoxyphenyl)piperazin-1-ylsulfonyl}ethyl)-3,5-dimethylbenzamide presents unique challenges due to its complex structure. However, advances in synthetic chemistry have made it possible to produce this compound with high purity and yield. Techniques such as multi-step organic synthesis and catalytic transformations have been employed to streamline the manufacturing process. These advancements are crucial for ensuring that sufficient quantities of the compound are available for preclinical and clinical studies.

The preclinical evaluation of N-(2-{4-(4-methoxyphenyl)piperazin-1-ylsulfonyl}ethyl)-3,5-dimethylbenzamide has revealed several encouraging findings. Animal models have demonstrated that this compound exhibits dose-dependent effects on neurological endpoints without significant toxicity at therapeutic doses. These results support further investigation into its potential as a treatment for CNS disorders. Additionally, preliminary studies suggest that it may have neuroprotective properties, which could be beneficial in conditions such as Alzheimer's disease and Parkinson's disease.

As research progresses, the therapeutic applications of N-(2-{4-(4-methoxyphenyl)piperazin-1-ylsulfonyl}ethyl)-3,5-dimethylbenzamide are likely to expand beyond CNS disorders. Its unique structural features make it a versatile tool for exploring new pharmacological targets in other disease areas, including cardiovascular diseases and metabolic disorders. By continuing to investigate its mechanisms of action and optimize its chemical properties, researchers can unlock its full therapeutic potential.

In conclusion, N-(2-{4-(4-methoxyphenyl)piperazin-1-ylsulfonyl}ethyl)-3,5-dimethylbenzamide is a remarkable compound with significant promise in the field of chemical biology and pharmaceutical research. Its complex structure and multifunctional nature make it an attractive candidate for drug development targeting various diseases. With ongoing research efforts focused on elucidating its mechanisms of action and optimizing its pharmacological properties, this compound is poised to make substantial contributions to modern medicine.